Cas no 1803822-99-2 (2-Fluoro-5-iodopyridine-3-methanol)

• Product Name: 2-Fluoro-5-iodopyridine-3-methanol
• CAS No: 1803822-99-2
• MF: C₆H₅FINO
• MW: 253.012877225876
• CID: 4905465
• Update Time: 2025-06-11

2-Fluoro-5-iodopyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-iodopyridine-3-methanol
• (2-Fluoro-5-iodopyridin-3-yl)methanol

• Inchi： 1S/C6H5FINO/c7-6-4(3-10)1-5(8)2-9-6/h1-2,10H,3H2
• InChI Key： CXUUQACQDZGZKK-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)CO)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1

Additional information on 2-Fluoro-5-iodopyridine-3-methanol

Recent Advances in the Application of 2-Fluoro-5-iodopyridine-3-methanol (CAS: 1803822-99-2) in Chemical Biology and Pharmaceutical Research

2-Fluoro-5-iodopyridine-3-methanol (CAS: 1803822-99-2) has recently emerged as a promising building block in medicinal chemistry and chemical biology research. This heterocyclic compound, featuring both fluorine and iodine substituents on its pyridine core, offers unique reactivity patterns that make it particularly valuable for drug discovery and bioconjugation applications. Recent studies have demonstrated its utility in the synthesis of novel kinase inhibitors and as a versatile intermediate for radioisotope labeling in PET tracer development.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role in developing selective JAK3 inhibitors. Researchers utilized 2-Fluoro-5-iodopyridine-3-methanol as a key intermediate to introduce fluorine atoms at strategic positions, significantly improving the metabolic stability of the resulting compounds while maintaining target affinity. The iodine substituent proved particularly valuable for subsequent functionalization through palladium-catalyzed cross-coupling reactions.

In radiopharmaceutical applications, the compound's iodine moiety has been exploited for radioiodination, as reported in a recent ACS Medicinal Chemistry Letters publication. The study demonstrated efficient incorporation of iodine-125 into various bioactive molecules using 2-Fluoro-5-iodopyridine-3-methanol as a precursor, achieving high specific activity and excellent radiochemical purity. This approach shows particular promise for developing new diagnostic agents for neurological disorders.

Structural analyses published in Bioorganic Chemistry (2024) revealed that the fluorine atom at the 2-position significantly influences the molecular conformation and hydrogen-bonding patterns of derivatives. This electronic effect has been leveraged to optimize drug-target interactions in several therapeutic areas, including oncology and infectious diseases. The compound's ability to serve as both a hydrogen bond donor and acceptor through its methanol group adds to its versatility in molecular design.

Recent synthetic methodology developments have expanded the utility of 1803822-99-2, as demonstrated in a 2024 Organic Letters report. Researchers developed a novel one-pot procedure for converting this building block into various fused heterocyclic systems, significantly reducing synthetic steps for complex pharmaceutical intermediates. The methodology has already been applied to the synthesis of several preclinical candidates with improved pharmacokinetic properties.

Looking forward, 2-Fluoro-5-iodopyridine-3-methanol continues to attract attention for its dual functionality in both small molecule drug development and bioconjugation strategies. Ongoing research is exploring its use in PROTAC (proteolysis targeting chimera) design and as a linker in antibody-drug conjugates. The compound's unique combination of halogen substituents and alcohol functionality positions it as a valuable tool for addressing current challenges in drug discovery, particularly in achieving selective targeting and improved metabolic stability.